Cas no 62004-07-3 (2-Butenamide, N-(3-chlorophenyl)-2-cyano-3-hydroxy-)

• Product name: 2-Butenamide, N-(3-chlorophenyl)-2-cyano-3-hydroxy-
• CAS No: 62004-07-3
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 460912

2-Butenamide, N-(3-chlorophenyl)-2-cyano-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-(3-chlorophenyl)-2-cyano-3-hydroxy-
• N-(3-chlorophenyl)-2-cyano-3-hydroxybut-2-enamide

• Inchi： 1S/C11H9ClN2O2/c1-7(15)10(6-13)11(16)14-9-4-2-3-8(12)5-9/h2-5,15H,1H3,(H,14,16)
• InChI Key： CMQBEEJBMHOLBS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)C(C#N)=C(O)C

Computed Properties

• Exact Mass: 236.03537

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 441.3±45.0 °C(Predicted)
• PSA: 73.12
• pka: 5.20±0.50(Predicted)